Magnalgin
Magnalgin
Brand Name:
Vulcanchem
CAS No.:
63372-86-1
VCID:
VC20887477
InChI:
InChI=1S/2C13H17N3O4S.Mg/c2*1-10-12(14(2)9-21(18,19)20)13(17)16(15(10)3)11-7-5-4-6-8-11;/h2*4-8H,9H2,1-3H3,(H,18,19,20);/q;;+2
SMILES:
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)CNCS(=O)(=O)[O-].CC1=C(C(=O)N(N1C)C2=CC=CC=C2)CNCS(=O)(=O)[O-].[Mg+2]
Molecular Formula:
C26H34MgN6O8S2+2
Molecular Weight:
647.0 g/mol
Magnalgin
CAS No.: 63372-86-1
Cat. No.: VC20887477
Molecular Formula: C26H34MgN6O8S2+2
Molecular Weight: 647.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 63372-86-1 |
|---|---|
| Molecular Formula | C26H34MgN6O8S2+2 |
| Molecular Weight | 647.0 g/mol |
| IUPAC Name | magnesium;[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-methylazaniumyl]methanesulfonate |
| Standard InChI | InChI=1S/2C13H17N3O4S.Mg/c2*1-10-12(14(2)9-21(18,19)20)13(17)16(15(10)3)11-7-5-4-6-8-11;/h2*4-8H,9H2,1-3H3,(H,18,19,20);/q;;+2 |
| Standard InChI Key | NHMUJYOBLYTIKO-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)N(N1C)C2=CC=CC=C2)CNCS(=O)(=O)[O-].CC1=C(C(=O)N(N1C)C2=CC=CC=C2)CNCS(=O)(=O)[O-].[Mg+2] |
| Canonical SMILES | CC1=C(C(=O)N(N1C)C2=CC=CC=C2)[NH+](C)CS(=O)(=O)[O-].CC1=C(C(=O)N(N1C)C2=CC=CC=C2)[NH+](C)CS(=O)(=O)[O-].[Mg+2] |
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